N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide

• IUPAC Name: N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c17-13(10-2-1-7-20-10)14-8-11-15-12(16-19-11)9-3-5-18-6-4-9/h1-2,7,9H,3-6,8H2,(H,14,17)
• InChI Key: HFWHYZWZOZTOIY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NOC(=N2)CNC(=O)C3=CC=CS3
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

The compound “N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide” is a synthetic organic compound. It is a first-in-class orally active direct factor Xa inhibitor. It is commonly found in many commercially available drugs.

Molecular Structure Analysis

The molecular structure of this compound is complex. The X-ray crystal structure of the compound in complex with human FXa clarified the binding mode and the stringent requirements for high affinity.

Chemical Reactions Analysis

The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole. Two predicted mechanisms have been reported for the 1,3-dipolar cycloaddition.

Physical And Chemical Properties Analysis

The compound “N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-2-carboxamide” contains NLT 98.0% and NMT 102.0% of rivaroxaban (C 19 H 18 ClN 3 O 5 S), calculated on the anhydrous basis.

Scientific Research Applications

Medicinal Chemistry

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Material Science

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Corrosion Inhibitors

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Antimicrobial Activity

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Antitumor Activity

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Mechanism of Action

Target of Action

Compounds containing thiophene and oxadiazole moieties have been reported to possess a wide range of therapeutic properties . They have been found to be effective against various diseases such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

For instance, some thiophene derivatives have been found to induce apoptosis in cancer cells .

Biochemical Pathways

For example, some thiophene derivatives have been found to inhibit the action of certain enzymes, leading to their therapeutic effects .

Pharmacokinetics

Compounds with similar structures have been found to have good bioavailability .

Future Directions

In the field of drug discovery, it is always imperative to develop new eco-friendly synthetic strategies. The development of novel 1,3,4-oxadiazole-based drugs, structural modifications to ensure high cytotoxicity towards malignant cells, and the potential application of metal-free synthetic routes for the synthesis of isoxazoles with significant biological interests are some of the future directions.